(6-Propan-2-yloxypyridin-3-yl)-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]methanone

• IUPAC Name: (6-propan-2-yloxypyridin-3-yl)-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C20H22F3N7O2/c1-13(2)32-17-7-4-14(12-24-17)18(31)29-9-3-8-28(10-11-29)16-6-5-15-25-26-19(20(21,22)23)30(15)27-16/h4-7,12-13H,3,8-11H2,1-2H3
• InChI Key: JIVOKEGULVLVAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NC=C(C=C1)C(=O)N2CCCN(CC2)C3=NN4C(=NN=C4C(F)(F)F)C=C3
• Molecular Formula: C20H22F3N7O2
• Molecular Weight: 449.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyridine ring, a diazepane ring, and a triazolopyridazine ring, all of which are common structures in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, solubility, and stability, would be determined through experimental analysis.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, it could interact with biological targets such as enzymes or receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These would typically be assessed through laboratory testing and risk assessment.

Future Directions

Future research on this compound could involve optimizing its synthesis, studying its properties, and exploring its potential applications, such as in medicine or materials science.